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Compound of Interest

Compound Name: 2-Amino-4-methoxybenzoic acid

cat. No.: B181750

An In-depth Technical Guide on the Physicochemical Properties of 2-Amino-4-
methoxybenzoic Acid

For researchers, scientists, and professionals in drug development, a thorough understanding

of the physicochemical properties of active pharmaceutical ingredients and their intermediates

is paramount. This guide focuses on 2-Amino-4-methoxybenzoic acid, a key organic building
block, providing available data on its solubility, detailed experimental protocols for its synthesis,
and a visual representation of its synthetic pathway.

Physicochemical Properties

2-Amino-4-methoxybenzoic acid (CAS: 4294-95-5) is a derivative of benzoic acid with the
molecular formula CsHaNOs and a molecular weight of 167.16 g/mol .[1] It typically appears as
a white to off-white or light yellow to light orange powder or crystalline solid.[2]

Solubility Data

Precise quantitative solubility data for 2-Amino-4-methoxybenzoic acid in various solvents at
different temperatures is not readily available in the reviewed literature. However, qualitative
assessments indicate its solubility in water and various organic solvents.[3] For illustrative
purposes, the following table provides solubility data for the closely related compound, 4-
methoxybenzoic acid, which can offer insights into the expected solubility behavior of 2-Amino-
4-methoxybenzoic acid due to structural similarities. It is important to note that these values
are for 4-methoxybenzoic acid and should be used as a general guide only.
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Table 1: Mole Fraction Solubility (x) of 4-Methoxybenzoic Acid in Various Solvents at Different

Temperatures
Temperatur Ethylene
e (K) 1-Butanol Isobutanol 2-Butanol 1-Pentanol Glycol
283.15 0.0895 0.0768 0.0987 0.0712 0.0123
288.15 0.1083 0.0935 0.1192 0.0865 0.0151
293.15 0.1302 0.1129 0.1435 0.1047 0.0184
298.15 0.1556 0.1356 0.1718 0.1261 0.0224
303.15 0.1849 0.1619 0.2045 0.1513 0.0271
308.15 0.2186 0.1923 0.2421 0.1805 0.0328
313.15 0.2574 0.2273 0.2851 0.2145 0.0396
318.15 0.3019 0.2675 0.3341 0.2538 0.0478
323.15 0.3529 0.3136 0.3898 0.2991 0.0577
328.15 0.4112 0.3664 0.4529 0.3514 0.0696

Data sourced from a study on 4-methoxybenzoic acid and should be considered indicative for
2-Amino-4-methoxybenzoic acid.[4]

Experimental Protocols
Determination of Solubility: The Shake-Flask Method

The equilibrium solubility of a compound can be reliably determined using the shake-flask
method. This protocol is a standard and widely accepted procedure.

Materials and Equipment:
e High-purity 2-Amino-4-methoxybenzoic acid

o Analytical grade solvents
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e Analytical balance (x0.1 mg)

e Thermostatic shaker or water bath
o Sealed glass vials

o Centrifuge

e Syringe filters (e.g., 0.45 um PTFE)

e High-Performance Liquid Chromatography (HPLC) system with a UV detector or a UV-Vis
spectrophotometer

Procedure:

o Preparation of Saturated Solution: Add an excess amount of 2-Amino-4-methoxybenzoic
acid to a known volume of the selected solvent in a sealed vial. The presence of undissolved
solid is crucial to ensure saturation.

» Equilibration: Place the sealed vials in a thermostatic shaker set at the desired temperature.
Agitate the mixture for a sufficient duration (typically 24-72 hours) to allow the system to
reach equilibrium.

» Phase Separation: After equilibration, cease agitation and allow the vials to rest at the set
temperature for a period to permit the solid to settle.

o Sample Collection and Preparation: Carefully withdraw a sample of the supernatant and
immediately filter it using a syringe filter to remove any undissolved patrticles.

» Quantification: Analyze the concentration of 2-Amino-4-methoxybenzoic acid in the filtered
solution using a validated analytical method such as HPLC or UV-Vis spectrophotometry. A
pre-established calibration curve of the compound in the same solvent is used for
guantification.

Synthesis of 2-Amino-4-methoxybenzoic acid

A common and efficient method for the synthesis of 2-Amino-4-methoxybenzoic acid is
through the hydrogenation of 4-Methoxy-2-nitrobenzoic acid.[5]
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Materials and Equipment:

e 4-Methoxy-2-nitrobenzoic acid

e Methanol

e 10% Palladium on carbon (Pd/C) catalyst

e Hydrogen source (e.g., hydrogen gas cylinder or in-situ generation)
e Reaction flask

 Stirring apparatus

« Filtration apparatus (e.g., Celite or diatomaceous earth)

Rotary evaporator

Procedure:

o Dissolve 4-Methoxy-2-nitrobenzoic acid in methanol within a suitable reaction flask.[5]
o Carefully add the 10% Pd/C catalyst to the solution.[5]

e Subject the mixture to hydrogenation. This is typically carried out at room temperature and
atmospheric pressure for approximately 18 hours.[5]

e Upon completion of the reaction, filter the mixture through Celite or diatomaceous earth to
remove the palladium catalyst.[5]

o Concentrate the filtrate to dryness using a rotary evaporator under reduced pressure to yield
2-Amino-4-methoxybenzoic acid as a colorless solid.[5]

Mandatory Visualizations
Synthesis Workflow of 2-Amino-4-methoxybenzoic acid

The following diagram illustrates the key steps in the synthesis of 2-Amino-4-methoxybenzoic
acid from 4-Methoxy-2-nitrobenzoic acid.
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Synthesis of 2-Amino-4-methoxybenzoic acid
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Caption: Synthesis of 2-Amino-4-methoxybenzoic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
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